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Compound of Interest

Compound Name: Dasatinib

Cat. No.: B000230 Get Quote

For researchers, scientists, and drug development professionals, ensuring the accurate and

consistent concentration of active compounds in experimental assays is paramount. Dasatinib,

a potent tyrosine kinase inhibitor, presents a common challenge in this regard due to its limited

and pH-dependent solubility in aqueous buffers. This technical support center provides a

comprehensive guide to understanding and overcoming these solubility issues, featuring

troubleshooting advice, detailed experimental protocols, and a summary of solubility data.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common questions and problems encountered when preparing

dasatinib solutions for experimental use.

Q1: Why is my dasatinib not dissolving in my aqueous buffer (e.g., PBS)?

Dasatinib is a weakly basic compound and its aqueous solubility is highly dependent on pH.[1]

[2] It is sparingly soluble in neutral or alkaline aqueous buffers.[3][4] The solubility of dasatinib
monohydrate decreases dramatically at pH values greater than 4.0, dropping from 18.4 mg/mL

at pH 2.6 to less than 0.001 mg/mL at pH 6.99.[1] If your buffer has a pH in the neutral range

(like PBS, typically pH 7.2-7.4), you will encounter significant difficulty in dissolving dasatinib
directly.
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Q2: What is the recommended method for preparing a working solution of dasatinib in an

aqueous buffer?

The most common and recommended method is to first prepare a high-concentration stock

solution in an organic solvent and then dilute this stock into your aqueous buffer of choice.[3][4]

Recommended Solvents for Stock Solutions: Dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF) are the most commonly used organic solvents for preparing

dasatinib stock solutions.[3][4][5]

Dilution Procedure: The dilution of the organic stock solution into the aqueous buffer should

be done carefully to avoid precipitation. It is advisable to add the stock solution to the buffer

dropwise while vortexing or stirring.

Q3: I dissolved dasatinib in DMSO, but it precipitated when I diluted it into my cell culture

medium. What went wrong and how can I fix it?

Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue and

typically occurs when the final concentration of dasatinib in the aqueous solution exceeds its

solubility limit under those specific conditions (pH, temperature, presence of other

components).[6][7]

Here are some troubleshooting steps:

Decrease the Final Concentration: The most straightforward solution is to lower the final

working concentration of dasatinib in your experiment.

Increase the Organic Co-solvent Concentration: If your experimental system can tolerate it,

increasing the percentage of DMSO in the final solution can help maintain solubility.

However, be mindful that high concentrations of DMSO can be toxic to cells.[8]

Use a Different Dilution Method: Instead of adding the stock directly to the full volume of the

aqueous buffer, try adding a small volume of the buffer to the stock solution first to create an

intermediate dilution before adding it to the rest of the buffer.

Consider Alternative Formulation Strategies: For in vivo studies or specific in vitro assays

where DMSO is not suitable, consider using a citrate buffer (e.g., 80 mM) or formulating
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dasatinib with solubility enhancers like cyclodextrins.[9][10]

Q4: How should I store my dasatinib solutions?

Solid Dasatinib: Store as a crystalline solid at -20°C for long-term stability.[3][4]

Organic Stock Solutions (in DMSO or DMF): Store at -20°C or -80°C in small, single-use

aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation.[5][7][11]

Protect from light.[8][11]

Aqueous Working Solutions: It is not recommended to store aqueous solutions of dasatinib
for more than one day due to potential instability and precipitation.[3][4][5] Prepare fresh

working solutions from your stock for each experiment.

Quantitative Solubility Data
The following table summarizes the solubility of dasatinib in various solvents and conditions,

compiled from multiple sources.
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Solvent/Buffer
Form of
Dasatinib

Temperature Solubility Reference(s)

DMSO Not Specified Not Specified ~14.3 mg/mL [3][4][5]

DMSO Not Specified Not Specified
98 mg/mL

(200.81 mM)
[6]

DMSO Not Specified Not Specified 200 mg/mL [6][11][12]

DMF Not Specified Not Specified ~25 mg/mL [3][4][5]

1:1 DMF:PBS

(pH 7.2)
Not Specified Not Specified ~0.5 mg/mL [3][4][5]

Water Monohydrate 24 ± 4 °C 0.008 mg/mL [2]

Water Not Specified Not Specified Insoluble [6]

Aqueous Buffer

(pH 1.0)
Not Specified 37 °C 49.6 mg/mL [2]

Aqueous Buffer

(pH 2.6)
Monohydrate Not Specified 18.4 mg/mL [1]

Aqueous Buffer

(pH 4.28)
Monohydrate Not Specified 0.205 mg/mL [1][2]

Aqueous Buffer

(pH 6.99)
Monohydrate Not Specified <0.001 mg/mL [1][2]

Ethanol Not Specified Not Specified 3.4 mg/mL [6]

Ethanol Not Specified Not Specified Slightly soluble [2][5]

Methanol Not Specified Not Specified Slightly soluble [2][5]

80 mM Citrate

Buffer
Not Specified Not Specified

30 mg/mL (for

stock)
[9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Dasatinib Stock Solution in DMSO
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Materials:

Dasatinib powder (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated balance

Procedure:

Allow the dasatinib powder to equilibrate to room temperature before opening the container

to prevent condensation.

Accurately weigh the desired amount of dasatinib powder. For a 10 mM stock solution of

dasatinib (molecular weight ~488.0 g/mol ), you would weigh 4.88 mg for 1 mL of DMSO.

Transfer the weighed powder to a sterile vial.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration.

Vortex the solution thoroughly until the dasatinib is completely dissolved. Gentle warming to

37°C or brief sonication can be used to aid dissolution if necessary.[6]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light.[7][11]

Protocol 2: Kinetic Solubility Assay in Aqueous Buffer

This protocol provides a general method to estimate the kinetic solubility of dasatinib in a

specific aqueous buffer.

Materials:
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10 mM Dasatinib stock solution in DMSO

Aqueous buffer of choice (e.g., PBS, pH 7.4)

96-well clear-bottom microplate

Plate reader capable of measuring absorbance

Procedure:

Prepare a serial dilution of the dasatinib stock solution in DMSO.

In the 96-well plate, add a small, consistent volume (e.g., 2 µL) of each concentration from

the serial dilution to individual wells. Include wells with DMSO only as a blank control.

Add the aqueous buffer to each well to achieve the final desired volume (e.g., 198 µL).

Mix the contents of the wells thoroughly using a plate shaker or by gentle pipetting.

Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a defined

period (e.g., 1-2 hours).

Measure the absorbance of each well at a wavelength where dasatinib has maximum

absorbance (λmax is approximately 320-330 nm).[13]

The highest concentration that does not show a significant increase in absorbance (due to

light scattering from precipitated compound) compared to the serially diluted standards in a

non-precipitating solvent is considered the estimated kinetic solubility.[6]
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Start: Dasatinib Precipitation
in Aqueous Buffer

Is the stock solution
(in DMSO/DMF) clear?

Re-prepare stock solution.
Ensure complete dissolution.
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in aqueous buffer too high?
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Lower the final working
concentration of dasatinib.

Yes

What is the pH of the
aqueous buffer?

No

Success: Dasatinib is soluble

Low pH (<4.0):
Solubility is higher.

Acidic

Neutral/Alkaline pH (>4.0):
Solubility is very low.

Neutral/Alkaline

Consider alternative strategies:
- Increase co-solvent (DMSO) if tolerated

- Use citrate buffer
- Use solubility enhancers (cyclodextrins)

Click to download full resolution via product page

Caption: Troubleshooting workflow for dasatinib precipitation issues.
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Caption: Dasatinib inhibits the BCR-ABL signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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